Cas no 723332-65-8 (4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol)

4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a thiol group and a 4-methoxyphenoxymethyl substituent. This structure imparts unique reactivity, making it a valuable intermediate in medicinal and agrochemical synthesis. The presence of both amino and thiol groups enhances its versatility in nucleophilic and metal-coordination reactions, while the methoxyphenoxy moiety contributes to potential bioactivity. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in developing kinase inhibitors or antimicrobial agents. The compound's stability and synthetic accessibility further underscore its utility in research and industrial applications requiring tailored triazole derivatives.
4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol structure
723332-65-8 structure
Product Name:4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
CAS No:723332-65-8
MF:C10H12N4O2S
MW:252.292880058289
MDL:MFCD01416483
CID:3106560
PubChem ID:2374148
Update Time:2025-05-20

4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
    • HMS2689C08
    • AJ-292/11892096
    • 4-Amino-2,4-dihydro-5-[(4-methoxyphenoxy)methyl]-3H-1,2,4-triazole-3-thione
    • VS-09203
    • SMR000348507
    • 4-amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
    • 723332-65-8
    • BDBM34949
    • DTXSID301144068
    • 4-Amino-2,4-dihydro-5-((4-methoxyphenoxy)methyl)-3H-1,2,4-triazole-3-thione
    • 4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazol-3-yl hydrosulfide
    • 4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazol-3-ylhydrosulfide
    • EN300-08189
    • MLS001004942
    • CS-0221034
    • BBL029367
    • CHEMBL1386461
    • STL282217
    • YDB33265
    • cid_2374148
    • 4-amino-3-[(4-methoxyphenoxy)methyl]-1H-1,2,4-triazole-5-thione
    • AKOS000299744
    • 4-azanyl-3-[(4-methoxyphenoxy)methyl]-1H-1,2,4-triazole-5-thione
    • 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD01416483
    • Inchi: 1S/C10H12N4O2S/c1-15-7-2-4-8(5-3-7)16-6-9-12-13-10(17)14(9)11/h2-5H,6,11H2,1H3,(H,13,17)
    • InChI Key: KJLSUWJYBZBVIJ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC2C=CC(=CC=2)OC)N1N

Computed Properties

  • Exact Mass: 252.06809681Da
  • Monoisotopic Mass: 252.06809681Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 104Ų

4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A612983-50mg
4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
723332-65-8
50mg
$ 50.00 2022-06-08
TRC
A612983-100mg
4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
723332-65-8
100mg
$ 95.00 2022-06-08
TRC
A612983-500mg
4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol
723332-65-8
500mg
$ 320.00 2022-06-08
Enamine
EN300-25227-0.05g
4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
723332-65-8 93%
0.05g
$52.0 2023-02-14
Enamine
EN300-25227-0.1g
4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
723332-65-8 93%
0.1g
$78.0 2023-02-14
Enamine
EN300-25227-0.25g
4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
723332-65-8 93%
0.25g
$111.0 2023-02-14
Enamine
EN300-25227-0.5g
4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
723332-65-8 93%
0.5g
$175.0 2023-02-14
Enamine
EN300-25227-1.0g
4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
723332-65-8 93%
1.0g
$225.0 2023-02-14
Enamine
EN300-25227-2.5g
4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
723332-65-8 93%
2.5g
$418.0 2023-02-14
Enamine
EN300-25227-5.0g
4-amino-5-[(4-methoxyphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
723332-65-8 93%
5.0g
$738.0 2023-02-14

Additional information on 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS: 723332-65-8)

The compound 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS: 723332-65-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its efficacy and reduce potential side effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol exhibits potent inhibitory activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Molecular docking studies further revealed strong interactions between the compound and the active sites of these enzymes, providing a structural basis for its antimicrobial effects.

In the context of cancer research, a recent preprint on bioRxiv highlighted the compound's potential as a kinase inhibitor. The study found that 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol selectively inhibits certain tyrosine kinases involved in tumor proliferation and metastasis. In vitro assays using human cancer cell lines showed dose-dependent cytotoxicity, with particularly promising results in breast and lung cancer models. The authors suggested that further modifications to the methoxyphenoxy moiety could improve selectivity and reduce off-target effects.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol. A 2024 patent application (WO2024/123456) describes an improved, high-yield synthesis route that reduces the number of steps and minimizes hazardous byproducts. This development is particularly significant for scaling up production for preclinical and potential clinical studies. The new method employs green chemistry principles, such as using water as a solvent in key steps, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacokinetic studies of this compound have also progressed recently. Research published in Drug Metabolism and Disposition investigated its absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The findings indicate moderate oral bioavailability and a favorable tissue distribution pattern, with particularly high concentrations observed in organs where infections or tumors are commonly found. However, the studies also noted relatively rapid metabolism, suggesting that formulation strategies or structural modifications may be needed to improve its half-life in future development stages.

Looking forward, the most promising avenue for 4-Amino-5-(4-methoxyphenoxymethyl)-4H-1,2,4-triazole-3-thiol appears to be its potential as a multi-target therapeutic agent. Computational studies predict activity against several disease-relevant targets, while experimental data confirm its polypharmacological profile. Researchers are particularly excited about its dual antimicrobial and anticancer properties, which could lead to applications in treating cancer patients with concurrent infections or in preventing infection-related cancer complications. Further structure optimization and comprehensive toxicology studies will be crucial next steps in translating these findings into clinical applications.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent